Cas no 59-92-7 (L-DOPA)

• Product Name: L-DOPA
• CAS No: 59-92-7
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• MDL: MFCD00002598
• CID: 33741
• PubChem ID: 24277914
• Update Time: 2025-08-04

L-DOPA Chemical and Physical Properties

Names and Identifiers

• L-DOPA
• L-3-(3,4-Dihydroxyphenyl)alanine
• Levodopa
• L-DOPA 3,4-L-Dihydroxyphenylalanine
• 3-Hydroxy-L-tyrosine
• H-Tyr(3-OH)-OH
• L-3-Hydroxytyrosine
• 3,4-Dihydroxy-L-phenylalanine
• 3-(3,4-Dihydroxyphenyl)-L-alanine
• DOPA, L-(P)
• L-3,4-Dihydrophenylalanine
• 2-AMino-3(3,4-dihydroxyphenyl)propanoic acid
• 3,4-Dihydroxyphenylalanine
• Beldopa
• Bendopa
• Dopar
• Doparl
• Doprin
• L-3-(3,4-Dihydroxyphenyl)alanine(L-DOPA )
• L-3,4-dihydroxyphenylalanine
• l-dop
• Ledopa
• Levodopa,L-DOPA
• Levopa
• Parda
• Larodopa
• Insulamina
• Cidandopa
• Maipedopa
• Eldopal
• Dopasol
• Dopaidan
• Eldopar
• Prodopa
• Pardopa
• Syndopa
• Dopalina
• Dihydroxy-L-phenylalanine
• (-)-Dopa
• Helfo-Dopa
• Dopaflex
• Brocadopa
• Deadopa
• Dopal-fher
• Dopastral
• Dopaston
• Doparkine
• Eurodopa
• Eldopatec
• Veldopa
• (2S)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid
• Levodopum
• Levedopa
• L-o-Hydroxyty
• Dihydroxyphenylalanine
• (-)-3-(3,4-dihydroxyphenyl)-L-alanine
• beta-(3,4-dihydroxyphenyl)alanine
• 59-92-7
• DL-Dopa
• beta-(3,4-dihydroxyphenyl)-L-alanine
• L-beta-(3,4-Dihydroxyphenyl)alanine
• 63-84-3
• Levodopa/L-dopa

• MDL： MFCD00002598
• Inchi： 1S/C9H11NO4/c10-6(9(13)14)3-5-1-2-7(11)8(12)4-5/h1-2,4,6,11-12H,3,10H2,(H,13,14)
• InChI Key： WTDRDQBEARUVNC-UHFFFAOYSA-N
• SMILES： NC(C(=O)O)CC1C=C(O)C(O)=CC=1
• BRN： 2215169

Computed Properties

• Exact Mass: 197.06900
• Monoisotopic Mass: 197.06880783 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 197.19
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: -2.7
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: Powder
• Density: 1.3075 (rough estimate)
• Melting Point: 276-278 °C (lit.)
• Boiling Point: 448.4±45.0°C at 760 mmHg
• Flash Point: 225 °C
• Refractive Index: -12 ° (C=5, 1mol/L HCl)
• Solubility: 5mM
• Water Partition Coefficient: Slightly soluble in water, dilute hydrochloric acid and formic acid. Insoluble in ethanol.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Light and air sensitive.
• PSA: 103.78000
• LogP: 0.75250
• Odor: Odorless
• Merck: 5464
• pka: 2.32(at 25℃)
• Specific Rotation: -11.7 º (c=5.3, 1N HCl)
• Sensitiveness: Sensitive to light and air
• Solubility: When wet, it is easy to oxidize in the air, and the color becomes dark. It is easily soluble in dilute hydrochloric acid and formic acid, soluble in water (66mg/40ml), and almost insoluble in ethanol, benzene, chloroform and ethyl acetate.

L-DOPA Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-38
• Safety Instruction： S26; S36; S24/25
• FLUKA BRAND F CODES：10-23
• RTECS：AY5600000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 in mice (mg/kg): 3650 ±327 orally, 1140 ±66 i.p., 450 ±42 i.v., >400 s.c.; in male, female rats (mg/kg): >3000, >3000 orally; 624, 663 i.p.; >1500, >1500 s.c. (Clark)
• Storage Condition：4°C, stored under nitrogen *The compound is unstable in solutions, freshly prepared is recommended.
• Safety Term：S24/25
• Risk Phrases：R22; R36/37/38; R20/21/22

Related Categories

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